Cas no 671754-28-2 (4-[(2-Methyl-1,3-thiazol-4-yl)methoxy]benzonitrile)

• Product Name: 4-[(2-Methyl-1,3-thiazol-4-yl)methoxy]benzonitrile
• CAS No: 671754-28-2
• MF: C₁₂H₁₀N₂OS
• MW: 230.285601139069
• CID: 820722
• PubChem ID: 2806222
• Update Time: 2025-04-19

4-[(2-Methyl-1,3-thiazol-4-yl)methoxy]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[(2-Methyl-1,3-thiazol-4-yl)methoxy]benzonitrile
• HMS550P13
• SCHEMBL14530529
• DTXSID70384485
• 4-((2-Methylthiazol-4-yl)methoxy)benzonitrile
• 671754-28-2
• Maybridge1_003335
• AKOS008954395
• FT-0644828
• CHEBI:194856

• Inchi： 1S/C12H10N2OS/c1-9-14-11(8-16-9)7-15-12-4-2-10(6-13)3-5-12/h2-5,8H,7H2,1H3
• InChI Key： TZZWRROOAZYIBF-UHFFFAOYSA-N
• SMILES： S1C=C(COC2C=CC(C#N)=CC=2)N=C1C

Computed Properties

• Exact Mass: 230.05100
• Monoisotopic Mass: 230.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• Density: 1.26
• Melting Point: 95.5 °C
• Boiling Point: 408.7°C at 760 mmHg
• Flash Point: 201°C
• Refractive Index: 1.609
• PSA: 74.15000
• LogP: 2.90218